Cas no 114998-59-3 (1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 114998-59-3
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD20486397
• CID: 135061
• PubChem ID: 53421979
• Update Time: 2025-10-29

1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-phenyl-1H-pyrazol-5-yl)-
• 1-(1-phenyl-1H-pyrazol-5-yl)Ethanone
• 1-(2-PHENYL-2H-PYRAZOL-3-YL)-ETHANONE
• 1-(2-phenylpyrazol-3-yl)ethanone
• 114998-59-3
• DTXSID00697919
• FT-0735929
• VOEPLNUVMOGCDS-UHFFFAOYSA-N
• EN300-198009
• Z1486034961
• AKOS022673356
• SCHEMBL10242690
• 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one
• Ethanone, 1-(1-phenyl-1H-pyrazol-5-yl)-

• MDL： MFCD20486397
• Inchi： 1S/C11H10N2O/c1-9(14)11-7-8-12-13(11)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： VOEPLNUVMOGCDS-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one

Comprehensive Guide to 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 114998-59-3): Properties, Applications, and Market Insights

1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 114998-59-3) is a specialized organic compound with a molecular formula of C11H10N2O. This compound, often referred to as 1-Phenyl-1H-pyrazol-5-yl ethanone, belongs to the pyrazole family, which is known for its diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a phenyl group attached to a pyrazole ring, which is further substituted with an acetyl group, making it a valuable intermediate in synthetic chemistry.

The growing interest in pyrazole derivatives has positioned 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one as a compound of significant research and industrial relevance. Its unique structural properties enable it to serve as a building block for more complex molecules, particularly in drug discovery and material engineering. Researchers and manufacturers are increasingly exploring its potential due to its versatility and compatibility with various chemical reactions.

One of the key reasons for the popularity of 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one is its role in the development of heterocyclic compounds. Heterocycles are critical in medicinal chemistry, as they form the backbone of many drugs targeting diseases such as cancer, inflammation, and infectious diseases. The pyrazole ring, in particular, is known for its bioactivity, making this compound a focal point for pharmaceutical research.

In addition to its pharmaceutical applications, 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one is also used in the synthesis of advanced materials. Its ability to form stable complexes with metals makes it useful in catalysis and polymer chemistry. For instance, it can be employed in the production of light-emitting diodes (LEDs) and other electronic components, where precise molecular design is crucial for performance.

The compound’s physical and chemical properties further enhance its utility. It typically appears as a white to off-white crystalline powder with a defined melting point and solubility profile. These characteristics make it easy to handle in laboratory and industrial settings, ensuring consistent results in synthetic processes. Its stability under various conditions also contributes to its widespread adoption.

From a market perspective, the demand for 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one is on the rise, driven by advancements in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its CAS number, 114998-59-3, is frequently searched in chemical databases, reflecting its importance in the scientific community.

Environmental and safety considerations are also critical when working with 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure workplace safety. Researchers are advised to use personal protective equipment (PPE) and adhere to standard laboratory protocols to minimize risks associated with chemical exposure.

Looking ahead, the future of 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one appears promising, with ongoing studies exploring new applications and synthetic routes. Innovations in green chemistry and sustainable synthesis methods are expected to further enhance its appeal, aligning with global trends toward environmentally friendly practices. As the scientific community continues to uncover its potential, this compound is likely to remain a staple in chemical research and development.

For those seeking high-quality 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one, it is essential to source it from reputable suppliers who provide detailed technical data and certificates of analysis. This ensures the compound meets the required purity standards for specific applications, whether in academic research or industrial production.

In summary, 1-(1-Phenyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 114998-59-3) is a versatile and valuable compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structure and properties make it a key player in modern chemistry, driving innovation across multiple industries. As research progresses, its role is expected to expand, offering new opportunities for scientific and commercial advancements.